Cas no 2445794-22-7 (2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride
• CAS No: 2445794-22-7
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• MDL: MFCD32691672
• CID: 5669389
• PubChem ID: 155821202
• Update Time: 2025-10-22

2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethyl-1-benzothiophen-3-yl)ethanamine;hydrochloride
• EN300-26975933
• 2445794-22-7
• 2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride

• MDL： MFCD32691672
• Inchi： 1S/C12H15NS.ClH/c1-8-3-4-11-10(5-6-13)9(2)14-12(11)7-8;/h3-4,7H,5-6,13H2,1-2H3;1H
• InChI Key： DIFAWJOTAMFZMT-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(CCN)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 241.0691984g/mol
• Monoisotopic Mass: 241.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride

2-(2,6-Dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride

2-(2,6-Dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride, a compound with the CAS number 2445794-22-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of the benzothiophene moiety in this molecule contributes to its unique chemical properties and potential biological activities.

The structure of 2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride is characterized by a benzothiophene ring system substituted with two methyl groups at positions 2 and 6. The ethanamine group attached to position 3 of the benzothiophene ring adds to its functional diversity. The hydrochloride salt form indicates that this compound exists as a zwitterion, which is common for amine-containing molecules in their pharmaceutical forms.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The benzothiophene framework is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for medicinal chemistry research. For instance, research published in 2023 demonstrated that certain benzothiophene derivatives exhibit potent inhibitory activity against COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain.

The synthesis of 2-(2,6-dimethyl-1-benzothiophen-3-yl)ethan-1-amine hydrochloride involves a multi-step process that typically starts with the preparation of the benzothiophene core. This is followed by functionalization at specific positions to introduce substituents such as methyl groups and the ethanamine moiety. The use of modern synthetic techniques, including catalytic cross-coupling reactions and microwave-assisted synthesis, has significantly streamlined the production of such compounds.

In terms of biological activity, benzothiophene derivatives have shown promise in modulating cellular signaling pathways. For example, a study conducted in 2023 revealed that benzothiophene-containing compounds can inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This pathway inhibition can lead to apoptosis (programmed cell death) in cancer cells, making these compounds potential candidates for anticancer therapy.

Moreover, the hydrochloride salt form of this compound plays a crucial role in its pharmacokinetic properties. The zwitterionic nature of the hydrochloride salt enhances solubility and bioavailability, which are critical factors for drug delivery. Research into the pharmacokinetics of benzothiophene derivatives has shown that their absorption and distribution profiles can be optimized by modifying substituents on the benzothiophene ring.

The application of computational chemistry tools has further advanced our understanding of this compound's properties. Molecular docking studies have provided insights into how benzothiophene derivatives interact with target proteins at the molecular level. For instance, simulations have shown that the ethanamine group in 2-(2,6-dimethyl...